N-[2-(1,1-dioxothiolan-3-yl)pyrazol-3-yl]-3-fluorobenzenesulfonamide

• IUPAC Name: N-[2-(1,1-dioxothiolan-3-yl)pyrazol-3-yl]-3-fluorobenzenesulfonamide
• InChI: InChI=1S/C13H14FN3O4S2/c14-10-2-1-3-12(8-10)23(20,21)16-13-4-6-15-17(13)11-5-7-22(18,19)9-11/h1-4,6,8,11,16H,5,7,9H2
• InChI Key: BARCYJDVKGYWAB-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N2C(=CC=N2)NS(=O)(=O)C3=CC=CC(=C3)F
• Molecular Formula: C13H14FN3O4S2
• Molecular Weight: 359.4 g/mol

Description

N-[2-(1,1-dioxothiolan-3-yl)pyrazol-3-yl]-3-fluorobenzenesulfonamide is a complex organic compound that has garnered interest in various scientific fields due to its unique structural properties and potential applications. This compound features a pyrazole ring, a fluorobenzene moiety, and a sulfonamide group, making it a versatile molecule for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(1,1-dioxothiolan-3-yl)pyrazol-3-yl]-3-fluorobenzenesulfonamide typically involves multi-step organic reactions. The process begins with the preparation of the pyrazole ring, followed by the introduction of the dioxothiolan group. The final step involves the sulfonation of the fluorobenzene ring. Common reagents used in these reactions include pyrazole precursors, sulfuryl chloride, and fluorobenzene derivatives. Reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve continuous flow reactors to optimize reaction times and yields. The use of automated systems ensures consistent quality and scalability. Solvent recovery and recycling are also integral parts of the industrial process to minimize waste and environmental impact.

Chemical Reactions Analysis

Types of Reactions

N-[2-(1,1-dioxothiolan-3-yl)pyrazol-3-yl]-3-fluorobenzenesulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the sulfur atom in the dioxothiolan group.

Substitution: The fluorine atom on the benzene ring can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions to achieve substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce a variety of functional groups onto the benzene ring.

Scientific Research Applications

N-[2-(1,1-dioxothiolan-3-yl)pyrazol-3-yl]-3-fluorobenzenesulfonamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or as a probe for studying biological pathways.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of N-[2-(1,1-dioxothiolan-3-yl)pyrazol-3-yl]-3-fluorobenzenesulfonamide involves its interaction with specific molecular targets. The sulfonamide group can form hydrogen bonds with enzymes or receptors, inhibiting their activity. The fluorobenzene moiety enhances the compound’s lipophilicity, allowing it to penetrate cell membranes more effectively. The dioxothiolan group may participate in redox reactions, further modulating the compound’s biological activity.

Comparison with Similar Compounds

Similar Compounds

2,2’-Bipyridine: Known for its use as a ligand in coordination chemistry.

2-Pyrrolidin-2-ylpyridine: Utilized in organic synthesis and as a pharmaceutical intermediate.

3-Methoxyphenylboronic acid: Employed in Suzuki coupling reactions and as a building block in organic synthesis.

Uniqueness

N-[2-(1,1-dioxothiolan-3-yl)pyrazol-3-yl]-3-fluorobenzenesulfonamide stands out due to its unique combination of functional groups, which confer a diverse range of chemical reactivity and biological activity